Cas no 2228965-26-0 (1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine)

• Product Name: 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine
• CAS No: 2228965-26-0
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• CID: 6004239
• PubChem ID: 165802217
• Update Time: 2025-11-01

1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine
• EN300-1918118
• 2228965-26-0

• Inchi： 1S/C11H12BrNO2/c12-8-5-7(11(13)1-2-11)6-9-10(8)15-4-3-14-9/h5-6H,1-4,13H2
• InChI Key： CCBTVWQLTSREPZ-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C=C(C=1)C1(CC1)N)OCCO2

Computed Properties

• Exact Mass: 269.00514g/mol
• Monoisotopic Mass: 269.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine

Introduction to 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine (CAS No: 2228965-26-0)

1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine, identified by the chemical formula CAS No: 2228965-26-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both benzodioxin and cyclopropane moieties in its structure imparts unique pharmacological properties that make it a promising candidate for further investigation.

The benzodioxin moiety, also known as 8-bromo-dihydroquinolone, is a well-studied scaffold in medicinal chemistry. Its structural features contribute to favorable interactions with biological targets, making it a valuable component in drug design. Specifically, the 8-bromo substituent enhances the molecule's metabolic stability and binding affinity, which are critical factors in drug development. The dihydro ring system further modulates the electronic properties of the benzodioxin core, allowing for fine-tuning of its pharmacological activity.

Complementing the benzodioxin scaffold is the cyclopropane ring, a three-membered heterocycle that introduces rigidity to the molecular structure. This rigidity can significantly influence the compound's binding mode to biological targets, often leading to increased potency and selectivity. The cyclopropan-1-amine group not only contributes to the overall structural complexity but also serves as a site for further functionalization, enabling the synthesis of derivatives with tailored pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies suggest that the combination of the benzodioxin and cyclopropane moieties may confer unique binding characteristics to enzymes and receptors involved in various disease pathways. For instance, preliminary research indicates that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in cancer and inflammatory diseases.

The synthesis of 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine involves multi-step organic transformations that highlight the synthetic prowess of modern pharmaceutical chemistry. Key steps include bromination of the benzodioxin precursor, followed by cyclopropanation and subsequent functional group modifications. These synthetic strategies leverage advanced catalytic systems and transition metal complexes to achieve high yields and purity levels essential for pharmaceutical applications.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays demonstrate promising activity against several disease-relevant targets, including overexpressed kinases in cancer cell lines. The ability of this molecule to modulate these targets suggests potential therapeutic applications in oncology and inflammation management. Furthermore, its structural features may offer advantages over existing therapeutics by providing greater selectivity and reduced side effects.

The development of novel drug candidates relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine exemplifies this synergy. By integrating structural insights from computational modeling with experimental data from biochemical assays, researchers can rapidly refine lead compounds into viable drug candidates. This iterative process is crucial for accelerating drug discovery pipelines and bringing new treatments to patients more efficiently.

Future directions for research on this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at a molecular level will provide critical insights into its therapeutic potential. Additionally, investigating analogs derived from this scaffold may uncover even more potent and selective derivatives with improved pharmacokinetic profiles.

The role of benzodioxin derivatives in medicinal chemistry continues to evolve with each new discovery. Their versatility as building blocks for drug design makes them indispensable tools for developing innovative therapeutics. As research progresses, compounds like 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine will undoubtedly play a pivotal role in addressing unmet medical needs across various therapeutic areas.